Cas no 90157-48-5 (3-Hexenedioic acid, bis(1-methylethyl) ester, (E)-)
90157-48-5 structure
Product Name:3-Hexenedioic acid, bis(1-methylethyl) ester, (E)-
CAS No:90157-48-5
MF:C12H20O4
MW:228.284804344177
CID:793016
PubChem ID:71430002
Update Time:2025-04-19
3-Hexenedioic acid, bis(1-methylethyl) ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexenedioic acid, bis(1-methylethyl) ester, (E)-
- dipropan-2-yl hex-3-enedioate
- 90157-48-5
- DTXSID70848658
-
- Inchi: 1S/C12H20O4/c1-9(2)15-11(13)7-5-6-8-12(14)16-10(3)4/h5-6,9-10H,7-8H2,1-4H3
- InChI Key: CFOBFZPRLQAIFW-UHFFFAOYSA-N
- SMILES: O(C(CC=CCC(=O)OC(C)C)=O)C(C)C
Computed Properties
- Exact Mass: 228.13615911g/mol
- Monoisotopic Mass: 228.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 52.6Ų
3-Hexenedioic acid, bis(1-methylethyl) ester, (E)- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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